Cas no 2225144-69-2 (2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride
• CAS No: 2225144-69-2
• MF: C₇H₁₄ClN₃
• MW: 175.659160137177
• CID: 5814771
• PubChem ID: 137964277
• Update Time: 2025-10-29

2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, α,α,1-trimethyl-, hydrochloride (1:2)
• 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride
• MFCD31689914
• 2225144-69-2
• EN300-1721232
• 2-(2-methylpyrazol-3-yl)propan-2-amine;dihydrochloride

• Inchi： 1S/C7H13N3.ClH/c1-7(2,8)6-4-5-9-10(6)3;/h4-5H,8H2,1-3H3;1H
• InChI Key： ABZDSPOSTRZYER-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1C)(N)(C)C.Cl

Computed Properties

• Exact Mass: 211.0643029g/mol
• Monoisotopic Mass: 211.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride

Introduction to 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride (CAS No. 2225144-69-2)

2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2225144-69-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrazole core with a propylamine substituent and a dihydrochloride salt form, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further investigation in drug discovery.

The pyrazole scaffold is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antimicrobial, antiviral, and anticancer applications. The presence of the 1-methyl substituent on the pyrazole ring and the secondary amine group on the propyl chain introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been growing interest in developing novel small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The amine group in 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride provides a potential site for hydrogen bonding interactions with protein targets, making it an attractive scaffold for structure-based drug design. Furthermore, the dihydrochloride salt form enhances the compound's solubility and stability, which are critical factors for pharmaceutical development.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. Recent studies have highlighted the importance of metabolic reprogramming in cancer cells, where enzymes such as isocitrate dehydrogenases (IDHs) play a crucial role in tumor growth and survival. The pyrazole moiety has been shown to interact with the active sites of such enzymes, suggesting that derivatives like 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride could modulate these pathways effectively.

Additionally, the compound's structural features may make it a viable candidate for treating inflammatory diseases. Inflammatory processes often involve dysregulation of signaling pathways mediated by kinases and other enzymes. The propylamine substituent could serve as a binding anchor to inhibit key inflammatory mediators, thereby reducing inflammation and associated symptoms. Preliminary computational studies have suggested that this compound may exhibit binding affinity to certain kinases, warranting further experimental validation.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrazole ring typically involves cyclocondensation reactions between hydrazines and α-haloketones or α-halocarbonyl compounds. Subsequent functionalization steps, such as alkylation and salt formation, are crucial for achieving the desired final structure.

In terms of pharmacokinetic properties, the dihydrochloride salt form improves the compound's bioavailability by enhancing its water solubility. This is particularly important for oral administration, where solubility directly impacts absorption rates and overall efficacy. Moreover, the stability of the salt form under various storage conditions ensures that the compound remains effective throughout its shelf life.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly evaluate large libraries of compounds for biological activity. 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride has been screened against several disease-relevant targets using automated platforms, revealing promising interactions with enzymes involved in metabolic pathways and inflammatory responses. These findings have prompted further investigation into its potential therapeutic applications.

The compound's molecular structure also makes it amenable to derivatization, allowing researchers to explore analogs with enhanced potency or selectivity. By modifying substituents on the pyrazole ring or the propyl chain, new derivatives can be synthesized to optimize pharmacological properties. Such modifications are often guided by structureActivity relationship (SAR) studies, which provide insights into how structural changes affect biological activity.

In conclusion, 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride (CAS No. 2225144-69-2) represents a promising lead compound for pharmaceutical development. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further investigation in drug discovery efforts aimed at treating cancer and inflammatory diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing next-generation treatments.